Cas no 2432903-22-3 (4-(3-Fluorophenoxy)-2-methyl-1-nitrobenzene)

• Product Name: 4-(3-Fluorophenoxy)-2-methyl-1-nitrobenzene
• CAS No: 2432903-22-3
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• CID: 6794979
• PubChem ID: 59127395
• Update Time: 2025-09-23

4-(3-Fluorophenoxy)-2-methyl-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• MFCD34767305
• 2432903-22-3
• 4-(3-fluorophenoxy)-2-methyl-1-nitrobenzene
• SCHEMBL13548695
• 4-(3-Fluorophenoxy)-2-methyl-1-nitrobenzene

• Inchi： 1S/C13H10FNO3/c1-9-7-12(5-6-13(9)15(16)17)18-11-4-2-3-10(14)8-11/h2-8H,1H3
• InChI Key： PTOAAIZUXQRKHZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OC1C=CC(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.06447134g/mol
• Monoisotopic Mass: 247.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 55Ų

Additional information on 4-(3-Fluorophenoxy)-2-methyl-1-nitrobenzene

Introduction to 4-(3-Fluorophenoxy)-2-methyl-1-nitrobenzene (CAS No. 2432903-22-3) in Modern Chemical Research

4-(3-Fluorophenoxy)-2-methyl-1-nitrobenzene, identified by the chemical identifier CAS No. 2432903-22-3, represents a significant compound in the realm of pharmaceutical and agrochemical research. This aromatic nitro compound, featuring a fluorophenoxy substituent and a methyl group, has garnered attention due to its structural versatility and potential biological activity. The nitro group, a well-known pharmacophore, contributes to the compound's reactivity and interaction with biological targets, making it a valuable scaffold for drug discovery efforts.

The structural motif of 4-(3-Fluorophenoxy)-2-methyl-1-nitrobenzene is particularly intriguing from a synthetic chemistry perspective. The presence of both a fluorine atom and a nitro group allows for diverse functionalization pathways, enabling chemists to modify its properties for specific applications. Fluoro-substituted aromatic compounds are widely recognized for their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets, which are critical factors in the development of novel therapeutics.

In recent years, there has been a surge in research focused on nitroaromatic compounds due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory disorders. The nitro group can be reduced to an amine under specific conditions, which can alter the compound's pharmacological profile significantly. This redox chemistry makes nitroaromatics particularly interesting for developing prodrugs or drugs that require targeted activation in vivo.

The fluorophenoxy moiety in 4-(3-Fluorophenoxy)-2-methyl-1-nitrobenzene adds another layer of complexity and utility. Fluoroaromatics are known for their ability to modulate receptor binding and metabolic pathways. For instance, fluorine atoms can influence the electronic properties of the aromatic ring, thereby affecting interactions with enzymes and receptors. This feature has been leveraged in the design of kinase inhibitors, GPCR modulators, and other therapeutic agents.

Recent advancements in computational chemistry and machine learning have further accelerated the discovery of novel compounds like 4-(3-Fluorophenoxy)-2-methyl-1-nitrobenzene. These tools allow researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. By integrating structural data with predictive models, scientists can identify promising candidates for further optimization. This high-throughput virtual screening approach has significantly reduced the time and cost associated with drug discovery pipelines.

The agrochemical industry has also shown interest in nitroaromatic compounds due to their potential as intermediates in pesticide formulations. The structural features of 4-(3-Fluorophenoxy)-2-methyl-1-nitrobenzene make it a versatile building block for synthesizing herbicides, fungicides, and insecticides. The fluorine atom enhances the compound's stability against environmental degradation, while the nitro group provides opportunities for further chemical transformations.

From a synthetic chemistry standpoint, the preparation of 4-(3-Fluorophenoxy)-2-methyl-1-nitrobenzene involves multi-step organic reactions that highlight modern synthetic methodologies. The introduction of the fluorophenoxy group typically requires cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are well-established protocols in pharmaceutical synthesis. The nitration step introduces the nitro group at the desired position on the aromatic ring, often using classical nitrating agents like nitric acid or mixed acid systems.

The role of 4-(3-Fluorophenoxy)-2-methyl-1-nitrobenzene in medicinal chemistry extends beyond its use as an intermediate. Researchers have explored its derivatives as lead compounds for various therapeutic applications. For example, modifications at the methyl group or the phenoxy ring have led to analogs with enhanced potency or selectivity against specific biological targets. These derivatives often exhibit improved pharmacokinetic properties compared to their parent compound.

The growing interest in fluorinated compounds is driven by their unique physicochemical properties that make them ideal candidates for drug development. Fluorine atoms can improve drug bioavailability by increasing lipophilicity and reducing metabolic clearance rates. Additionally, fluorine substitution can enhance binding affinity by influencing electronic distributions and steric interactions at the molecular level. These advantages have made fluorinated aromatic compounds indispensable in modern medicinal chemistry.

In conclusion,4-(3-Fluorophenoxy)-2-methyl-1-nitrobenzene (CAS No. 2432903-22-3) stands as a testament to the ingenuity of synthetic chemists and pharmacologists in harnessing complex molecular structures for therapeutic benefit. Its unique combination of functional groups offers unparalleled opportunities for structural diversification and biological activity modulation. As research continues to uncover new applications for this compound and its derivatives,4-(3-Fluorophenoxy)-2-methyl-1-nitrobenzene is poised to remain at the forefront of chemical innovation in pharmaceuticals and agrochemicals alike.